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Compound of Interest

Compound Name: Propineb

CAS No.: 35449-52-6

Cat. No.: B1229297

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Propineb, a broad-spectrum dithiocarbamate fungicide, has long been a subject of interest in

agricultural and chemical research due to its efficacy against a wide array of fungal pathogens.

[1][2] This technical guide provides a comprehensive overview of the chemical architecture and

synthetic pathways of Propineb, designed to equip researchers and professionals in drug

development with the foundational knowledge for further innovation and application.

Unraveling the Chemical Identity of Propineb
Propineb is chemically identified as a polymeric zinc complex of

propylenebis(dithiocarbamate).[1][3][4] Its polymeric nature is a key determinant of its physical

and biological properties, contributing to its low solubility in water and its multi-site mode of

action, which mitigates the development of resistance in target fungi.[1]

Core Chemical Structure
The fundamental repeating unit of the Propineb polymer consists of a zinc ion coordinated with

a propylenebis(dithiocarbamate) ligand.[1][4] The IUPAC name for this compound is polymeric
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zinc propylenebis(dithiocarbamate).[5][6] The Chemical Abstracts Service (CAS) name is zinc.

[7]

The polymeric chain structure of Propineb can be visualized as follows:
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Caption: Polymeric structure of Propineb.

Physicochemical Properties
A summary of the key physicochemical properties of Propineb is provided in the table below.
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Property Value Reference(s)

IUPAC Name
polymeric zinc

propylenebis(dithiocarbamate)
[5][6]

CAS Number 12071-83-9 [4][8][9]

Molecular Formula (C₅H₈N₂S₄Zn)n [3][5]

Molecular Weight 289.80 g/mol (monomer) [5][7][8]

Appearance White to yellowish powder [1][7][9]

Odor Odorless [1]

Melting Point Decomposes above 150°C [1][10]

Solubility

Practically insoluble in water

and most organic solvents.

Soluble in DMSO.

[1][7][8]

Relative Density 1.813 g/cm³ [1][10]

Synthesis of Propineb: A Step-by-Step Technical
Protocol
The synthesis of Propineb is a multi-step process that involves the formation of the

dithiocarbamate ligand followed by polymerization with a zinc salt. The commercial production

typically involves the reaction of 1,2-propylenediamine with carbon disulfide.[1][5]

Synthesis Pathway Overview
The synthesis can be broadly categorized into two main stages:

Formation of the Propylenebis(dithiocarbamate) Ligand: This step involves the reaction of

1,2-propylenediamine with carbon disulfide in the presence of a weak base.

Polymerization: The formed ligand is then reacted with a zinc salt to induce polymerization,

resulting in the precipitation of Propineb.
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Starting Materials

Step 1: Ligand Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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